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Cat. No.: B1576970 Get Quote

Disclaimer: No specific safety data sheet (SDS) or handling protocol for Piscirickettsia salmonis

ghost-active fluorescent protein (PgAFP) is currently available. The following guidance is

based on the safety considerations for its constituent components: the bacterium Piscirickettsia

salmonis, which is classified as a Biosafety Level 2 (BSL-2) organism, and general laboratory

practices for handling recombinant fluorescent proteins.

This guide provides essential procedural information for researchers, scientists, and drug

development professionals to ensure safe handling and disposal of PgAFP.

Hazard Identification and Risk Assessment
Piscirickettsia salmonis is a fish pathogen and is the primary biological hazard associated with

PgAFP.[1][2] While it is not known to cause disease in humans, as it does not grow at

temperatures above 30°C, it is essential to handle it under BSL-2 containment to minimize any

potential risk.[3] The recombinant protein component is considered a low-hazard material.

Personal Protective Equipment (PPE)
Standard BSL-2 practices require the use of specific PPE to prevent exposure through skin,

eyes, and mucous membranes.[4] All personnel must be trained in the proper use and removal

of PPE.
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PPE Item Specification Purpose

Lab Coat
Disposable or dedicated

reusable, buttoned fully.[5]

Protects skin and personal

clothing from contamination.

Gloves
Nitrile or latex, disposable.

Check for tears before use.[6]

Prevents direct skin contact

with the material.

Eye Protection
Safety glasses with side

shields or a face shield.[6][7]

Protects eyes from splashes or

aerosols.

Laboratory Handling Procedures
Adherence to BSL-2 laboratory practices is mandatory when handling PgAFP.

3.1. General Practices:

Access to the laboratory should be restricted when work is in progress.[4]

Keep doors closed.

Minimize aerosol generation. For procedures with a high potential for creating aerosols (e.g.,

vortexing, sonicating, centrifuging), use a certified Class II Biological Safety Cabinet (BSC).

[4]

Avoid touching your face, eyes, and mouth while working in the lab.[5]

Wash hands thoroughly with soap and water after handling materials and before leaving the

laboratory.[4]

3.2. Experimental Workflow:

The following diagram outlines the standard workflow for handling PgAFP in a BSL-2

laboratory.
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Preparation

Handling PgAFP

Decontamination & Disposal

Don appropriate PPE
(Lab coat, gloves, eye protection)

Prepare work area in a
Biological Safety Cabinet (BSC)

Retrieve PgAFP from storage

Perform experimental procedures
(e.g., pipetting, vortexing) within BSC

Decontaminate work surfaces
with appropriate disinfectant

Segregate and dispose of
contaminated waste

Doff PPE and wash hands

Click to download full resolution via product page

Standard BSL-2 workflow for handling PgAFP.

Decontamination and Disposal Plan
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Proper decontamination and disposal are critical to prevent the release of genetically modified

organisms into the environment.[8]

4.1. Surface Decontamination:

Work surfaces and equipment should be decontaminated after each use and at the end of each

workday. Several disinfectants are effective against Piscirickettsia salmonis.[9]

Disinfectant Type Efficacy against P. salmonis

Peracetic Acid High

Peroxides High

Chlorine Dioxides High

Glutaraldehyde Moderate

Hypochlorite (Bleach) Lower

Follow the manufacturer's instructions for concentration and contact time.

4.2. Waste Disposal:

All materials that come into contact with PgAFP are considered biohazardous waste and must

be disposed of accordingly.

4.2.1. Liquid Waste:

Decontaminate with a suitable disinfectant (e.g., a final concentration of 10% bleach for at

least 30 minutes) before disposal down the sanitary sewer, in accordance with local

regulations.

4.2.2. Solid Waste:

Includes items such as pipette tips, centrifuge tubes, gloves, and lab coats.

Collect in a leak-proof biohazard bag.
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Decontaminate via autoclaving.[4]

Once decontaminated, the waste can typically be disposed of as regular trash, but always

follow your institution's specific guidelines.

The following diagram illustrates the decision-making process for PgAFP waste disposal.

Waste Generated from
PgAFP Handling
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Waste disposal plan for materials contaminated with PgAFP.
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Spill and Exposure Procedures
5.1. Spills:

Inside a BSC: Decontaminate all surfaces within the cabinet immediately.

Outside a BSC:

Alert others in the area.

Cover the spill with paper towels.

Gently pour a suitable disinfectant over the paper towels, working from the outside in.

Allow for the appropriate contact time.

Clean up the materials and dispose of them as biohazardous waste.

5.2. Exposures:

Skin Contact: Wash the affected area with soap and water for at least 15 minutes.

Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station.

Report all exposures to your supervisor and institutional biosafety officer immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://m.youtube.com/watch?v=wQtJ-PpX_uM
https://www.youtube.com/watch?v=AtDiZB8FqIQ
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.1030
https://www.auckland.ac.nz/en/news/2025/10/23/eyes-and-ears-on-gene-tech-bill.html
https://pubmed.ncbi.nlm.nih.gov/29548581/
https://pubmed.ncbi.nlm.nih.gov/29548581/
https://www.benchchem.com/product/b1576970#personal-protective-equipment-for-handling-pgafp
https://www.benchchem.com/product/b1576970#personal-protective-equipment-for-handling-pgafp
https://www.benchchem.com/product/b1576970#personal-protective-equipment-for-handling-pgafp
https://www.benchchem.com/product/b1576970#personal-protective-equipment-for-handling-pgafp
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1576970?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1576970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

